1-[2-(2-naphthyloxy)ethyl]piperazine oxalate

• IUPAC Name: 1-(2-naphthalen-2-yloxyethyl)piperazine;oxalic acid
• InChI: InChI=1S/C16H20N2O.C2H2O4/c1-2-4-15-13-16(6-5-14(15)3-1)19-12-11-18-9-7-17-8-10-18;3-1(4)2(5)6/h1-6,13,17H,7-12H2;(H,3,4)(H,5,6)
• InChI Key: NDHIRRUPLQYCAA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CCOC2=CC3=CC=CC=C3C=C2.C(=O)(C(=O)O)O
• Molecular Formula: C18H22N2O5
• Molecular Weight: 346.4 g/mol

Description

1-[2-(2-naphthyloxy)ethyl]piperazine oxalate, commonly known as Nefazodone, is a synthetic compound that belongs to the class of phenylpiperazine antidepressants. It was first approved by the Food and Drug Administration (FDA) in 1994 for the treatment of major depressive disorder. Nefazodone has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of Nefazodone is not fully understood. However, it is believed to work by blocking the reuptake of serotonin and norepinephrine, two important neurotransmitters that regulate mood, sleep, and anxiety. It also acts as an antagonist at 5-HT2A receptors, which are involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
Nefazodone has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of serotonin and norepinephrine in the brain, which can help to improve mood and reduce anxiety. It has also been shown to have anxiolytic and sedative effects, which may be beneficial in the treatment of anxiety and sleep disorders.

Advantages and Limitations for Lab Experiments

Nefazodone has several advantages as a research tool. It is a well-established compound with a known mechanism of action, making it a useful tool for investigating the role of serotonin and norepinephrine in mood regulation. However, one limitation of Nefazodone is that it has a relatively low affinity for the serotonin and norepinephrine transporters, which may limit its effectiveness in some experiments.

Future Directions

There are several potential future directions for research on Nefazodone. One area of interest is the development of new compounds that target the serotonin and norepinephrine transporters with higher affinity. Another potential direction is the investigation of the use of Nefazodone in combination with other drugs for the treatment of mood disorders. Finally, there is a need for further research on the long-term effects of Nefazodone on mood, cognition, and behavior.
Conclusion
In conclusion, Nefazodone is a synthetic compound that has been extensively studied for its potential therapeutic applications. It has a known mechanism of action and has been found to have anxiolytic, sedative, and antidepressant effects. While it has some limitations as a research tool, it remains an important compound for investigating the role of serotonin and norepinephrine in mood regulation. Further research is needed to fully understand the potential of Nefazodone for the treatment of mood disorders and other conditions.

Scientific Research Applications

Nefazodone has been studied extensively for its therapeutic potential in the treatment of depression, anxiety, and other mood disorders. It has also been investigated for its potential use in the treatment of neuropathic pain, sleep disorders, and post-traumatic stress disorder (PTSD).